Cas no 171721-34-9 ((s)-2-((3-nitrophenoxy)methyl)oxirane)

• Product Name: (s)-2-((3-nitrophenoxy)methyl)oxirane
• CAS No: 171721-34-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 905543
• PubChem ID: 7036817
• Update Time: 2025-09-27

(s)-2-((3-nitrophenoxy)methyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (s)-2-((3-nitrophenoxy)methyl)oxirane
• 1,2-dimyristoyl-glycerol
• 1,2-dimyristoyl-sn-glycerol
• 1,2-Dimyristyl-sn-glycerol
• 1,2-di-O-myristoyl-sn-glycerol
• 1,2-Ditetradecanoyl-sn-glycerol
• 1,2-O-dimyristoyl-sn-glycerol
• dimyristoyl Sn-glycerol
• CNJLXLVVZBTEOC-SECBINFHSA-N
• (S)-Glycidyl m-Nitrophenyl Ether
• (2S)-2-[(3-nitrophenoxy)methyl]oxirane
• 171721-34-9
• (2S)-2-[(3-nitrophenoxy)-methyl]oxirane
• MFCD08752558
• (25)-2-[(3-nitrophenoxy)methyl]oxirane
• (S)-2-((3-Nitro-phenoxy)methyl)oxirane
• SCHEMBL4199936

• Inchi： 1S/C9H9NO4/c11-10(12)7-2-1-3-8(4-7)13-5-9-6-14-9/h1-4,9H,5-6H2/t9-/m1/s1
• InChI Key： CNJLXLVVZBTEOC-SECBINFHSA-N
• SMILES： O1C[C@H]1COC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• PSA: 67.58000
• LogP: 1.89560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers